Cas no 2229093-71-2 (3-(5,6-dichloropyridin-3-yl)-3-hydroxypropanoic acid)

• Product Name: 3-(5,6-dichloropyridin-3-yl)-3-hydroxypropanoic acid
• CAS No: 2229093-71-2
• MF: C₈H₇Cl₂NO₃
• MW: 236.052080392838
• CID: 6070749
• PubChem ID: 165711230
• Update Time: 2025-07-22

3-(5,6-dichloropyridin-3-yl)-3-hydroxypropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(5,6-dichloropyridin-3-yl)-3-hydroxypropanoic acid
• EN300-1975284
• 2229093-71-2

• Inchi： 1S/C8H7Cl2NO3/c9-5-1-4(3-11-8(5)10)6(12)2-7(13)14/h1,3,6,12H,2H2,(H,13,14)
• InChI Key： XEGHDVRCBPQTQX-UHFFFAOYSA-N
• SMILES： ClC1=C(N=CC(=C1)C(CC(=O)O)O)Cl

Computed Properties

• Exact Mass: 234.9802985g/mol
• Monoisotopic Mass: 234.9802985g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 215
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 70.4Ų

Additional information on 3-(5,6-dichloropyridin-3-yl)-3-hydroxypropanoic acid

Comprehensive Overview of 3-(5,6-dichloropyridin-3-yl)-3-hydroxypropanoic acid (CAS No. 2229093-71-2)

3-(5,6-dichloropyridin-3-yl)-3-hydroxypropanoic acid (CAS No. 2229093-71-2) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique dichloropyridine and hydroxypropanoic acid moieties, exhibits promising potential in various applications, including drug development and crop protection. Its molecular structure combines a pyridine ring with two chlorine substituents and a hydroxypropanoic acid side chain, making it a versatile intermediate in synthetic chemistry.

In recent years, the demand for highly functionalized pyridine derivatives like 3-(5,6-dichloropyridin-3-yl)-3-hydroxypropanoic acid has surged due to their role in designing novel bioactive molecules. Researchers are particularly interested in its potential as a building block for pharmaceuticals, given its ability to modulate biological activity. For instance, similar compounds have been explored for their anti-inflammatory and antimicrobial properties, aligning with the growing focus on drug discovery and infectious disease control.

The agrochemical industry also values 3-(5,6-dichloropyridin-3-yl)-3-hydroxypropanoic acid for its potential in developing next-generation pesticides. With increasing global concerns about food security and sustainable agriculture, compounds like this are being studied for their efficacy in crop protection and pest management. Its dichloropyridine core is known to interact with specific biological targets in pests, offering a pathway to environmentally friendly solutions.

From a synthetic perspective, the compound's hydroxypropanoic acid group provides a reactive site for further modifications, enabling the creation of customized derivatives. This flexibility is crucial for medicinal chemists and material scientists seeking to optimize performance in specific applications. The compound's CAS No. 2229093-71-2 serves as a unique identifier, ensuring precise tracking in chemical databases and regulatory filings.

Environmental and safety profiles of 3-(5,6-dichloropyridin-3-yl)-3-hydroxypropanoic acid are also under scrutiny, as industries prioritize green chemistry principles. Studies on its biodegradability and ecotoxicology are essential to meet stringent regulatory standards. This aligns with the broader trend of sustainable chemical innovation, where stakeholders demand eco-friendly alternatives without compromising efficacy.

In summary, 3-(5,6-dichloropyridin-3-yl)-3-hydroxypropanoic acid (CAS No. 2229093-71-2) represents a compelling case of multidisciplinary utility. Whether in pharmaceutical research, agrochemical development, or material science, its unique structure and reactivity continue to inspire innovation. As scientific advancements accelerate, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in healthcare and agriculture.